Cas no 1021116-38-0 (2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• CAS No: 1021116-38-0
• MF: C₁₇H₁₆ClN₃O₃S
• MW: 377.845241546631
• CID: 5913126
• PubChem ID: 44017068
• Update Time: 2025-05-19

2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide
• AKOS024502372
• 1021116-38-0
• 2-(4-chlorophenoxy)-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• 2-(4-chlorophenoxy)-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide
• F5243-1120

• Inchi： 1S/C17H16ClN3O3S/c1-9-15(16(23)21-10(2)11(3)25-17(21)19-9)20-14(22)8-24-13-6-4-12(18)5-7-13/h4-7H,8H2,1-3H3,(H,20,22)
• InChI Key： VDAYTDLWGZYZHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=C(C)N=C2N(C1=O)C(C)=C(C)S2)=O

Computed Properties

• Exact Mass: 377.0600902g/mol
• Monoisotopic Mass: 377.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide

Introduction to 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide (CAS No. 1021116-38-0)

The compound 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide, identified by its CAS number 1021116-38-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this compound incorporates a pyrimidine core, which is a well-documented scaffold in medicinal chemistry, known for its role in various pharmacological applications.

At the heart of this compound's structure lies the 5H-[1,3]thiazolo[3,2-a]pyrimidin moiety, a fused heterocyclic system that combines a thiazole ring with a pyrimidine ring. This particular arrangement has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors involved in metabolic pathways. The presence of the 2,3,7-trimethyl substituents further modulates the electronic properties of the ring system, influencing its reactivity and binding affinity. Such structural features are often exploited to enhance drug-like properties such as solubility, metabolic stability, and target specificity.

The amide functional group at the nitrogen position of the acetamide moiety is another critical feature of this compound. Amides are common pharmacophores in drug design due to their versatility in forming hydrogen bonds and their ability to modulate the bioavailability of active compounds. In this context, the N-{...}acetamide group in 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide contributes to its overall pharmacokinetic profile. The chloro substituent on the phenyl ring adjacent to the phenoxy group adds another layer of complexity to the molecule's interactions with biological systems.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazolo[3,2-a]pyrimidin scaffold has been particularly investigated for its potential in treating a range of diseases, including cancer and inflammatory disorders. Studies have demonstrated that derivatives of this scaffold can exhibit inhibitory activity against various enzymes and kinases implicated in disease pathogenesis. For instance, modifications at specific positions within this ring system have been shown to enhance binding affinity and selectivity for target proteins.

The 4-chlorophenoxy group in 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide is another key structural element that influences its biological activity. Chlorophenyl derivatives are known for their broad spectrum of interactions with biological targets due to the electron-withdrawing nature of the chlorine atom. This substituent can enhance the molecule's ability to penetrate biological membranes and interact with intracellular targets. Additionally, the phenoxy group provides a hydrophilic component to the molecule, which can improve solubility and reduce lipophilicity—a crucial factor in drug development.

In terms of synthetic chemistry, 2-(4-chlorophenoxy)-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}acetamide represents an excellent example of multi-step organic synthesis. The preparation of this compound involves several key reactions that showcase modern synthetic methodologies. These include cyclization reactions to form the heterocyclic core and nucleophilic substitution reactions to introduce functional groups at specific positions. The synthesis also highlights the importance of protecting group strategies in multi-component reactions to ensure regioselectivity and high yield.

From a computational chemistry perspective, 1021116-38-0 has been subjected to various computational studies to elucidate its molecular interactions and pharmacokinetic properties. Molecular docking simulations have been performed using crystallographic structures of target proteins to predict binding affinities and modes of interaction. These studies have provided valuable insights into how modifications at different positions within the molecule can influence its biological activity. Additionally, 1021116-38-0 has been analyzed using quantum mechanical calculations to understand its electronic structure and reactivity.

The pharmacological profile of CAS No 1021116380 has been evaluated through in vitro assays targeting key enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound exhibits significant inhibitory activity against certain enzymes associated with metabolic disorders and inflammation. These findings have prompted further investigation into its potential as a lead compound for drug development. Additionally, 1021116380 has been tested for its ability to modulate signaling pathways relevant to cancer progression.

One particularly intriguing aspect of this compound is its potential role as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, 1021116380, including arthritis, 1021116380, cardiovascular diseases, 1021116380, and neurodegenerative disorders such as Alzheimer's disease.* Recent studies have shown that modulation of inflammatory pathways can lead to significant therapeutic benefits.* The pyrimidine core, 1021116380, is known for its ability to interact with inflammatory mediators,* making it an attractive scaffold for developing anti-inflammatory drugs.*

Another area where CAS No 1021116380 shows promise is in oncology.* Cancer is characterized by uncontrolled cell growth* and proliferation,* which are driven by dysregulated signaling pathways.* The thiazolo[3，2-a]pyrimidin scaffold* has been extensively studied for its potential anti-cancer activity.* Derivatives* of this scaffold* have demonstrated* inhibitory effects* on kinases* and other enzymes* involved* in cancer progression.* Preliminary* studies* on *CAS No 1021116380 suggest* that it may interfere with critical signaling cascades* responsible* for tumor growth.*

The development*of *new *antimicrobial agents* is another critical area where *CAS No 1021116380 may play a significant role.* Antibiotic resistance* is becoming an increasingly pressing global health concern,* necessitating the discovery*of novel antimicrobial compounds.* The unique structural features*of *this compound,* including its heterocyclic core,* may contribute*to its ability*to interact with bacterial enzymes or other targets,* leading*to potent antimicrobial activity.* Further research is needed*, however,*to fully understand these mechanisms.*

In conclusion, CAS No 1021116380 (also known as *2-(4-chlorophenoxy)-N-{2，
3，
7-trimethyl
-
5
-
oxo
-
5H-[1，
3]
thiazolo
[
3，
2-a]
pyrimidin
-
-
]acetyl)* represents a promising candidate for further exploration in pharmaceutical research.* Its unique structural features*, combined with preliminary findings suggesting significant biological activity*, make it an attractive subject for future studies.* As research continues*, we can expect more insights into its potential applications* across various therapeutic areas.* The continued development*of innovative compounds like *CAS No 1021116380 holds great promise for addressing some of today's most challenging medical needs.*